Cas no 1805528-87-3 (4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine
• CAS No: 1805528-87-3
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4882903
• Update Time: 2025-05-20

4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-6(12(13)14)4(7(9)10)2-5(8)11-3/h2,7H,1H3
• InChI Key： YPOPEKMVCGXKIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine

4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine: A Comprehensive Overview

4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine, also known by its CAS number CAS No. 1805528-87-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its potential in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with tailored electronic properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine comprises a pyridine ring substituted with multiple functional groups. The presence of fluorine atoms at the 4-, 6-, and 3-positions, along with a methyl group at the 2-position, confers unique electronic and steric properties to the molecule. These features make it an ideal candidate for exploring its behavior in different chemical environments and its potential applications in areas such as catalysis, drug design, and optoelectronic materials.

Recent research has focused on understanding the electronic properties of this compound using computational chemistry methods. Studies have shown that the nitro group at the 3-position significantly influences the compound's electron-withdrawing characteristics, which can be leveraged in designing new materials for energy storage applications. Additionally, the fluorinated substituents enhance the molecule's stability and solubility, making it suitable for use in high-performance chemical systems.

In terms of synthesis, 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine is typically prepared through multi-step organic reactions involving halogenation, substitution, and nitration processes. The synthesis pathway has been optimized to improve yield and purity, ensuring that the compound meets the high standards required for both laboratory research and industrial applications.

The application potential of this compound extends to several domains. In agriculture, it has been explored as a component in advanced pesticides due to its ability to target specific pest species without affecting non-target organisms. In the pharmaceutical industry, researchers are investigating its role as a precursor for drug molecules with enhanced bioavailability and efficacy. Furthermore, its unique electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion, 4-(Difluoromethyl)-6-fluoro-2-methyl-3-nitropyridine, with its CAS number CAS No. 1805528-87-3, represents a cutting-edge compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemistry and materials science.